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For researchers, scientists, and drug development professionals requiring precise process

control, understanding the functionality of core instrumentation is paramount. The Autonics

TZ4M is a dual PID (Proportional-Integral-Derivative) auto-tuning controller designed for a wide

range of applications demanding high accuracy and stability, such as temperature, pressure,

and flow rate regulation.[1][2][3][4] This guide provides a detailed overview of its technical

specifications, core functions, and operational principles.

Core Principles of PID Control
A PID controller is a control loop feedback mechanism that continuously calculates an error

value as the difference between a desired setpoint (SP) and a measured process variable (PV).

[5] It then applies a correction based on three terms:

Proportional (P): This term provides an output that is proportional to the current error.[3][5] A

larger proportional gain results in a stronger response to the error, reducing rise time but

potentially increasing overshoot.[4][5]

Integral (I): The integral term considers past errors by accumulating them over time. This

helps to eliminate the steady-state error that might be present with a P-only controller.[1][3]

[4][5]

Derivative (D): This term predicts future errors by analyzing the rate of change of the error.[1]

The derivative action can dampen oscillations and improve the stability of the system.
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The combination of these three terms allows for precise and stable control of a process

variable, making PID controllers a ubiquitous tool in industrial and scientific applications.[1][3]

[6]

Basic Functions of the TZ4M PID Controller
The Autonics TZ4M series offers a range of functions designed for versatile and precise

control:

Dual PID Auto-Tuning: A key feature of the TZ4M is its dual PID auto-tuning function. This

allows the user to select between a high-speed response to quickly reach the setpoint or a

low-speed response to minimize overshoot, which is critical in sensitive applications.[2][7][8]

[9][10] The auto-tuning function automatically measures the thermal characteristics of the

system and calculates the optimal PID parameters.[9]

Multi-Input Capability: The controller supports a wide variety of input sensors, including 13

different types of thermocouples, RTDs (Resistance Temperature Detectors), and analog

voltage/current inputs.[2][7][11] This flexibility allows it to be integrated into diverse

experimental setups.

Multiple Control Modes: The TZ4M can operate in several control modes, including ON/OFF

control, P, PI, PD, PIDF, and PIDS.[8][11] This allows the user to select the most appropriate

control strategy for their specific process.

Various Output Options: The controller is available with different output types to drive various

actuators, including relay contact, Solid State Relay (SSR) drive, and current outputs (4-

20mA DC).[9][11] It also features various sub-outputs for alarms and PV (Process Variable)

retransmission.[2][7]

Ramp Function: The ramp function allows for a gradual increase or decrease of the setpoint

over a user-defined time. This is useful for processes that require a controlled rate of change

to prevent thermal shock or other undesirable effects.[2][8]

Technical Specifications
The following tables summarize the key quantitative data for the Autonics TZ4M PID controller.
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General Specifications

Power Supply 100-240VAC 50/60Hz[8][11]

Allowable Voltage Range 90 to 110% of rated voltage[11]

Power Consumption Approx. 6VA[11]

Display Method 7-Segment LED (PV: Red, SV: Green)[11]

Sampling Period 500 ms[8]

Display Accuracy
±0.3% of F.S. or 3°C (the higher of the two)[2][8]

[11]

Ambient Temperature -10 to 50°C (no freezing or condensation)[11]

Storage Temperature -20 to 60°C[11]

Ambient Humidity 35 to 85% RH (no freezing or condensation)[11]

Control Specifications

Control Method ON/OFF, P, PI, PD, PIDF, PIDS control[8][11]

Proportional Band (P) 0.1 to 100.0% of F.S.[11]

Integral Time (I) 0 to 3600 sec[2][8][11]

Derivative Time (D) 0 to 3600 sec[2][8][11]

Control Period (T) 1 to 120 sec (for Relay/SSR output)[2][8][11]

Hysteresis (for ON/OFF) 1 to 100°C/°F (0.1 to 100.0°C/°F)[8][11]

Ramp Setting Ramp Up, Ramp Down: 1 to 99 min[2][8]
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Input & Output Specifications

Multi-Input

Thermocouple (K, J, R, E, T, S, N, W), RTD

(DPt100Ω, JPt100Ω), Analog (1-5VDC, 0-

10VDC, 4-20mADC)[11]

Relay Output 250VAC 3A 1c[11]

SSR Drive Output 12VDC ±3V, Max. 30mA[2][11]

Current Output 4-20mADC (Load resistance: Max. 600Ω)[11]

PV Transmission Output 4-20mADC (Load resistance: Max. 600Ω)[2][11]

Alarm Output 2 alarm outputs (Relay)[2]

Experimental Protocols: Key Operational
Procedures
Detailed methodologies for utilizing the TZ4M's core functionalities are outlined below.

The auto-tuning function allows the controller to automatically determine the optimal PID

parameters for the specific process being controlled.

Initial Setup: Ensure the controller is correctly wired to the input sensor and the output

device. Apply power to the unit.

Initiate Auto-Tuning: Press and hold the 'AT' key for 3 seconds to start the auto-tuning

process. The 'AT' indicator on the display will begin to flash.[9]

Tuning Process: The controller will begin to cycle the output ON and OFF to measure the

process response. This may cause the process variable to oscillate around the setpoint.

Completion: Once the tuning is complete, the 'AT' indicator will turn off. The controller will

have calculated and stored the optimal P, I, and D values.[9]

Manual Stop: To stop the auto-tuning process manually, press and hold the 'AT' key for 5

seconds. The controller will revert to the previously stored PID values.[9]
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Note: It is recommended to perform the auto-tuning procedure when the controller is first

installed and whenever there are significant changes to the process.[9]

For advanced users who wish to fine-tune the control parameters manually:

Enter Parameter Group: Access the parameter setting mode by pressing the mode key as

described in the user manual.

Navigate to PID Parameters: Use the arrow keys to navigate to the P, I, and D parameter

settings.

Adjust Values: Modify the values for the Proportional Band (P), Integral Time (I), and

Derivative Time (D) as required.

Save and Exit: Save the new parameter settings and return to the run mode.

Visualizing Core Concepts
To further clarify the operational principles and logical flow of the TZ4M PID controller, the

following diagrams are provided.
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Caption: A diagram of a basic PID control loop.
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Caption: A logical workflow of the TZ4M controller.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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